Cas no 1352533-24-4 (2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine)

• Product Name: 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• CAS No: 1352533-24-4
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5217900
• Update Time: 2025-10-22

2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

• Inchi： 1S/C17H20N2O2S/c1-13-8-10-15(11-9-13)22(20,21)19-12-4-7-17(19)16-6-3-5-14(2)18-16/h3,5-6,8-11,17H,4,7,12H2,1-2H3
• InChI Key： CFVYGDSNXOUDFV-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)=CC=C1

Additional information on 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

Professional Introduction to Compound with CAS No. 1352533-24-4 and Product Name: 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

The compound with CAS No. 1352533-24-4 and the product name 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a pyridine ring, a pyrrolidine moiety, and a toluene-4-sulfonyl group, contributes to its unique chemical properties and reactivity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine structure exemplifies this trend, as it combines elements known to enhance binding affinity and selectivity. The pyridine ring, a common pharmacophore in many drugs, is particularly notable for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes it a valuable component in the development of small-molecule inhibitors and activators.

The pyrrolidine moiety in this compound adds another layer of complexity, offering potential for diverse biological activities. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The sulfonyl group derived from toluene-4-sulfonyl not only enhances the compound's solubility but also contributes to its metabolic stability, which are critical factors in drug design. These structural features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In the context of contemporary drug discovery, the synthesis and optimization of such complex molecules are essential for identifying new therapeutic candidates. The CAS No. 1352533-24-4 provides a unique identifier for this compound, facilitating its use in databases and literature searches. This standardized nomenclature is crucial for ensuring consistency across scientific publications and patents. The compound's molecular formula, C₁₇H₁₇NO₃S, further underscores its complexity and the diversity of its functional groups.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound exhibits promising interactions with several protein targets relevant to human health. These virtual screening approaches have become indispensable tools in modern drug discovery pipelines, allowing for rapid identification of potential hits.

The synthesis of 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of the toluene-4-sulfonyl group via sulfonation followed by nucleophilic substitution. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune diseases. Additionally, its interaction with specific receptors has raised interest in its potential use as an analgesic or anti-depressant agent. These findings highlight the need for further investigation into its pharmacological properties.

The development of novel drug candidates is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. The structural features of 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine address some of these issues through its optimized balance of hydrophilic and hydrophobic regions. This balance is crucial for ensuring good bioavailability and target specificity, which are essential for clinical success.

Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into viable therapeutic agents. The case of CAS No. 1352533-24-4 underscores this interdisciplinary approach, where chemical innovation meets biological insight. As research progresses, it is expected that more compounds like this will emerge as promising candidates for treating a wide range of diseases.

The regulatory landscape also plays a significant role in advancing pharmaceutical compounds from discovery to market approval. Compliance with guidelines set by agencies such as the FDA and EMA ensures that drugs are safe and effective before they reach patients. The rigorous testing required for new drugs highlights the importance of early-stage optimization to minimize risks associated with clinical trials.

In conclusion, 2-Methyl-6-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its synthesis showcases the ingenuity of modern organic chemistry, while preliminary studies suggest promising biological activities that warrant further investigation. As research continues to uncover new insights into this compound's properties, it holds great promise for contributing to future medical breakthroughs.